Cas no 888682-12-0 (N,N,2,3,5,6-hexamethylbenzene-1-sulfonamide)

• Product Name: N,N,2,3,5,6-hexamethylbenzene-1-sulfonamide
• CAS No: 888682-12-0
• MF: C₁₂H₁₉NO₂S
• MW: 241.349762201309
• CID: 5362541
• Update Time: 2025-05-25

N,N,2,3,5,6-hexamethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N,N,2,3,5,6-hexamethylbenzenesulfonamide
• N,N,2,3,5,6-hexamethylbenzene-1-sulfonamide

• Inchi： 1S/C12H19NO2S/c1-8-7-9(2)11(4)12(10(8)3)16(14,15)13(5)6/h7H,1-6H3
• InChI Key： HDWCCGOKSUKHTM-UHFFFAOYSA-N
• SMILES： C1(S(N(C)C)(=O)=O)=C(C)C(C)=CC(C)=C1C

Additional information on N,N,2,3,5,6-hexamethylbenzene-1-sulfonamide

Introduction to N,N,2,3,5,6-hexamethylbenzene-1-sulfonamide (CAS No. 888682-12-0)

N,N,2,3,5,6-hexamethylbenzene-1-sulfonamide (CAS No. 888682-12-0) is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research due to its unique structural properties and potential applications. This compound belongs to the class of sulfonamides, which are well-known for their broad spectrum of biological activities. The presence of multiple methyl groups in its benzene ring confers distinct physicochemical characteristics that make it a promising candidate for various synthetic and medicinal chemistry endeavors.

The molecular structure of N,N,2,3,5,6-hexamethylbenzene-1-sulfonamide consists of a benzene core substituted with six methyl groups at specific positions (2, 3, 5, and 6), along with sulfonamide functional groups at the 1-position. This arrangement results in a highly symmetrical and stable molecule with potential applications in drug design and material science. The sulfonamide moiety is particularly noteworthy as it is frequently employed in medicinal chemistry due to its ability to form hydrogen bonds and interact with biological targets.

In recent years, there has been a surge in research focused on the development of novel sulfonamide derivatives as pharmacological agents. The compound N,N,2,3,5,6-hexamethylbenzene-1-sulfonamide has been studied for its potential role in modulating various biological pathways. Specifically, its structural features suggest that it may exhibit inhibitory activity against certain enzymes and receptors involved in inflammatory responses and metabolic disorders. Preliminary computational studies have indicated that this compound could serve as a scaffold for designing more potent and selective therapeutic agents.

One of the most compelling aspects of N,N,2,3,5,6-hexamethylbenzene-1-sulfonamide is its synthetic accessibility. The presence of multiple methyl groups allows for facile functionalization at various positions on the benzene ring, enabling chemists to modify its properties and tailor its biological activity. This flexibility has made it an attractive building block for the synthesis of more complex molecules with tailored pharmacokinetic profiles. Additionally, the compound's stability under various chemical conditions makes it suitable for use in multi-step synthetic routes without significant degradation.

The pharmaceutical industry has shown particular interest in sulfonamide derivatives due to their well-documented safety profiles and efficacy in treating a wide range of diseases. N,N,2,3,5,6-hexamethylbenzene-1-sulfonamide is no exception and has been explored as a potential lead compound for further drug development. Researchers have been investigating its interactions with biological targets such as enzymes and ion channels using both experimental and computational methods. These studies have provided valuable insights into its mechanism of action and have identified potential therapeutic applications.

Recent advances in drug discovery technologies have enabled high-throughput screening (HTS) of large libraries of compounds for biological activity. N,N,2,3,5,6-hexamethylbenzene-1-sulfonamide has been incorporated into such screens due to its promising structural features. Early results from these screenings have highlighted its potential as an inhibitor of certain kinases and proteases implicated in cancer progression. Further validation studies are currently underway to confirm these findings and to explore additional therapeutic avenues.

Beyond its pharmaceutical applications, N,N,2,3,5,6-hexamethylbenzene-1-sulfonamide also holds promise in material science. Its unique molecular structure suggests that it could be used to develop novel materials with enhanced thermal stability and mechanical strength. Researchers are exploring its potential as a component in advanced polymers and coatings that require high performance under extreme conditions. The ability to incorporate sulfonamide groups into materials can also impart additional functionalities such as water repellency or biodegradability.

The synthesis of N,N,2,3,5 hexamethylbenzene-1 sulfonamide CAS No 888682 12 0 involves several key steps that highlight the expertise required to handle complex organic transformations. The process typically begins with the preparation of appropriately substituted benzene derivatives followed by sulfonation at the desired position. The introduction of methyl groups is then carried out using standard organic reactions such as Friedel-Crafts alkylation or metal-catalyzed cross-coupling reactions. Each step must be carefully optimized to ensure high yield and purity while minimizing side reactions.

Quality control plays a crucial role in the production of N,N 23 56 hexamethylbenzene 1 sulfonamide CAS No 888682 12 0 . Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy، mass spectrometry (MS)，and high-performance liquid chromatography (HPLC) are employed to verify the structural integrity and purity of the final product. These methods provide detailed information about the molecular structure，confirming that the compound meets the specifications outlined by researchers and regulatory agencies.

The environmental impact of producing N N23 56 hexamethylbenzene 1 sulfonamide CAS No88868212 0 is another important consideration。Efforts are being made to develop greener synthetic routes that minimize waste generation and reduce energy consumption。These initiatives align with broader trends in sustainable chemistry，where researchers aim to develop processes that are both efficient and environmentally friendly。By adopting these practices，the chemical industry can reduce its ecological footprint while still delivering high-quality products for research and commercial use。

In conclusion, N N23 56 hexamethylbenzene 1 sulfonamide CAS No88868212 0 is a versatile compound with significant potential across multiple fields，including pharmaceuticals，material science，and chemical synthesis。Its unique structural features make it an attractive candidate for further exploration，and ongoing research continues to uncover new applications for this remarkable molecule。As our understanding of its properties grows，so too does our ability to harness its potential for the benefit of society。